Cas no 78543-08-5 (Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester)

Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester Properties

Names and Identifiers

• Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester
• diethyl 2-[(4-amino-3-fluorophenyl)methyl]propanedioate
• diethyl (4-amino-3-fluorobenzyl)propanedioate
• Diethyl (4-amino-3-fluorophenyl)methylmalonate
• Diethyl 2-(4-amino-3-fluorophenyl)-2-methylpropanedioate
• diethyl 2-(4-amino-3-fluorophenyl)-2-methylmalonate
• AXSSLCGWLSGEET-UHFFFAOYSA-N
• 78543-08-5
• Diethyl(4-amino-3-fluorophenyl)methylmalonate
• NS00058472
• SCHEMBL140210
• DTXSID10999835
• diethyl (4-amino-3-fluorophenyl)(methyl)propanedioate
• diethyl(4-amino-3-fluorophenyl)(methyl)propanedioate
• EINECS 278-943-4
• +Expand

• InChIKey： AXSSLCGWLSGEET-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18FNO4/c1-4-19-12(17)14(3,13(18)20-5-2)9-6-7-11(16)10(15)8-9/h6-8H,4-5,16H2,1-3H3
• SMILES： CCOC(=O)C(C)(C1=CC(=C(C=C1)N)F)C(=O)OCC

Computed Properties

• Exact Mass: 283.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 283.121986
• Heavy Atom Count: 20
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 78.6

Experimental Properties

• LogP: 2.27400
• PSA: 78.62000
• Refractive Index: 1.518
• Boiling Point: 370.1°C at 760 mmHg
• Flash Point: 177.6°C
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• Density: 1.202±0.06 g/cm3 (20 ºC 760 Torr),

Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%